Cas no 62774-44-1 (Benzenethiol, 2,5-dibutoxy-)

• Product Name: Benzenethiol, 2,5-dibutoxy-
• CAS No: 62774-44-1
• MF: C₁₄H₂₂O₂S
• MW: 254.388283252716
• CID: 431705
• PubChem ID: 12277283
• Update Time: 2025-04-19

Benzenethiol, 2,5-dibutoxy- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol, 2,5-dibutoxy-
• 2,5-dibutoxybenzenethiol
• 62774-44-1
• SCHEMBL9154063
• DTXSID30483746

• Inchi： 1S/C14H22O2S/c1-3-5-9-15-12-7-8-13(14(17)11-12)16-10-6-4-2/h7-8,11,17H,3-6,9-10H2,1-2H3
• InChI Key： PBUWMGILUZYALO-UHFFFAOYSA-N
• SMILES： SC1C=C(C=CC=1OCCCC)OCCCC

Computed Properties

• Exact Mass: 254.13416
• Monoisotopic Mass: 254.13405111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 19.5Ų

Experimental Properties

• PSA: 18.46